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Compound of Interest

Compound Name: Butyl 4-bromobutanoate

CAS No.: 3540-75-8

Cat. No.: B1332125

Get Quote

Executive Summary
Butyl 4-bromobutanoate generally refers to tert-butyl 4-bromobutanoate (CAS 110661-91-

1), a critical reagent in organic synthesis used to introduce the butyrate moiety while utilizing

the acid-labile tert-butyl protecting group.[1][2][3] While the n-butyl isomer exists, the tert-butyl

ester is the industry standard for drug development and fine chemical synthesis due to its

orthogonal deprotection capabilities.[1]

This guide focuses on the tert-butyl ester but applies broadly to the n-butyl analog regarding

general solubility, with specific caveats on hydrolytic stability.[1]

Core Solubility Directive
Primary Solvents (Reaction Media): Dichloromethane (DCM), Tetrahydrofuran (THF),

Dimethylformamide (DMF).

Extraction Solvents: Ethyl Acetate (EtOAc), Diethyl Ether, Hexane.[1]
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Incompatible/Poor Solvents: Water (highly insoluble), acidic alcohols (risk of

transesterification/deprotection).[1]

Physicochemical Profile
Understanding the molecular drivers of solubility—specifically the lipophilic tert-butyl group and

the polarizable C-Br bond—is essential for process design.[1]

Property Data Technical Note

Compound Name tert-Butyl 4-bromobutanoate Primary isomer used in R&D

CAS Number 110661-91-1 Verify against CoA before use

Molecular Weight 223.11 g/mol --

Appearance Colorless to pale yellow liquid
Darkening indicates

decomposition

Density 1.258 g/mL
Denser than water; bottom

layer in aq.[1][4] extraction

Boiling Point ~72 °C (at 0.68 mmHg)
High vacuum required for

distillation

LogP (Predicted) ~3.27
Highly lipophilic; partitions into

organic phase

Polarity Moderate
Dipole moment driven by ester

& alkyl halide

Solubility Landscape & Solvent Selection
The solubility of butyl 4-bromobutanoate is governed by "like dissolves like" principles.[1] The

hydrophobic butyl chain and non-polar alkyl bromide backbone dominate its interaction profile,

making it highly soluble in organic solvents and insoluble in aqueous media.[1]

A. Polar Aprotic Solvents (Recommended for Synthesis)
These solvents are the gold standard for nucleophilic substitution reactions (e.g.,
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) involving this reagent.[1]

Dichloromethane (DCM):Excellent Solubility (>100 mg/mL).

Use Case: Standard solvent for esterification or alkylation reactions.[1]

Advantage:[1][3][5][6] Low boiling point allows easy removal post-reaction.[1]

Tetrahydrofuran (THF):Excellent Solubility.

Use Case: Grignard formation or reactions requiring Lewis bases.[1]

Precaution: Ensure THF is anhydrous to prevent hydrolysis of the ester.[1]

Dimethylformamide (DMF) / DMSO:Excellent Solubility.

Use Case: Enhances rate of

displacement of the bromine atom by nucleophiles.[1]

B. Non-Polar / Low Polarity Solvents (Extraction &
Purification)[1]

Hexane / Heptane:Good Solubility.[1]

Use Case: Column chromatography eluents; precipitating polar impurities.[1]

Note: The compound is sufficiently lipophilic to remain dissolved in pure hexane at room

temperature.[1]

Ethyl Acetate (EtOAc):Excellent Solubility.

Use Case: Primary solvent for liquid-liquid extraction during workup.[1]

Toluene:Soluble.[1]

Use Case: High-temperature reactions (though rarely required for this thermally sensitive

ester).[1]
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C. Polar Protic Solvents (Use with Caution)
Methanol / Ethanol:Soluble.[1]

Critical Risk:[1] In the presence of any acid or base catalyst, transesterification can occur,

converting the tert-butyl ester to a methyl or ethyl ester.[1] Avoid these solvents unless the

reaction specifically demands them and pH is strictly neutral.[1]

Water:Insoluble.[1]

Mechanistic Insight: The bulky tert-butyl group and alkyl chain disrupt hydrogen bonding

networks in water, forcing phase separation.[1]

Visualization: Solvation & Decision Logic
Figure 1: Solvent Selection Decision Tree
This logic flow guides the researcher in selecting the appropriate solvent based on the

operational stage.[1]
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Select Solvent for
Butyl 4-bromobutanoate

Identify Process Step

Chemical Reaction
(Synthesis) Work-up / Extraction Chromatography

Nucleophilic Substitution
(Targeting Br) Ester Coupling / Passive Use: Ethyl Acetate

(High partition coeff.)
Use: Hexane/EtOAc Mix

(Mobile Phase)

Use: DMF or DMSO
(Enhances SN2 rate)

Use: DCM or THF
(Standard solubility)

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on process requirement (Reaction vs.

Work-up).

Operational Protocols
Protocol A: Preparation of Stock Solution (1 M in DCM)
Objective: Create a stable stock solution for iterative synthesis.

Calculate: For 10 mL of 1 M solution, weigh 2.23 g of tert-butyl 4-bromobutanoate.

Dissolve: Add the liquid to a volumetric flask containing ~5 mL of anhydrous

Dichloromethane (DCM).

Mix: Swirl gently. The liquid should mix instantly without sonication.[1]
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Fill: Dilute to the 10 mL mark with DCM.

Storage: Store at 2–8°C. Ensure the cap is tight to prevent solvent evaporation which would

alter concentration.

Protocol B: Liquid-Liquid Extraction Work-up
Objective: Isolate product from an aqueous reaction quench.

Quench: Pour reaction mixture into saturated aqueous

or water.

Solvent Addition: Add Ethyl Acetate (volume equal to aqueous phase).[1]

Partition: Shake vigorously for 30 seconds. Vent frequently.

Separation: Allow layers to settle.[1]

Top Layer: Organic (Contains Butyl 4-bromobutanoate).[1][4][6][7]

Bottom Layer: Aqueous (Waste).[1]

Validation: The organic layer should be clear.[1] If cloudy, dry over anhydrous

.[1]

Safety & Handling (E-E-A-T)
Hazards: The compound is an alkylating agent.[1] It causes skin irritation (H315) and serious

eye irritation (H319).[1][8]

PPE: Nitrile gloves are required.[1] DCM penetrates latex; use nitrile or laminate gloves for

chlorinated solvents.[1]

Ventilation: Always handle in a fume hood, especially when heating, as lachrymatory vapors

may be generated.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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